Cas no 140398-54-5 (1H-Pyrazol-5-ol, 4-methyl-3-(1-methylethyl)-1-(2-pyrimidinyl)-)

• Product Name: 1H-Pyrazol-5-ol, 4-methyl-3-(1-methylethyl)-1-(2-pyrimidinyl)-
• CAS No: 140398-54-5
• MF: C₁₁H₁₄N₄O
• MW: 218.255061626434
• CID: 1297949
• Update Time: 2024-08-04

1H-Pyrazol-5-ol, 4-methyl-3-(1-methylethyl)-1-(2-pyrimidinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazol-5-ol, 4-methyl-3-(1-methylethyl)-1-(2-pyrimidinyl)-

• Inchi： 1S/C11H14N4O/c1-7(2)9-8(3)10(16)15(14-9)11-12-5-4-6-13-11/h4-7,16H,1-3H3
• InChI Key： YQCDCTSKWQKAIJ-UHFFFAOYSA-N
• SMILES： N1(C2=NC=CC=N2)C(O)=C(C)C(C(C)C)=N1

Computed Properties

• Exact Mass: 218.11692

Experimental Properties

• Density: 1.26±0.1 g/cm3(Predicted)
• Boiling Point: 437.8±37.0 °C(Predicted)
• PSA: 63.83
• pka: 10.18±0.33(Predicted)